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CAS No.: 1016234-87-9
Cat. No.: B1526921
Get Quote
. J

4-bromo-5-fluoro-2-nitrophenol is a highly functionalized aromatic compound of significant
interest to the chemical, pharmaceutical, and agrochemical research sectors. Its unique
substitution pattern—featuring a phenolic hydroxyl, a nitro group, and two distinct halogens
(bromine and fluorine) on a benzene ring—renders it an exceptionally versatile intermediate for
the synthesis of complex molecular architectures.[1][2]

The strategic placement of these groups offers multiple, orthogonal reactive handles for
chemical modification. The electron-withdrawing nature of the nitro, fluoro, and bromo
substituents significantly influences the molecule's reactivity, particularly the acidity of the
phenolic proton and the susceptibility of the aromatic ring to nucleophilic substitution.[3][4] In
drug development, the incorporation of a fluorine atom is a well-established strategy for
modulating a candidate's metabolic stability, membrane permeability, and binding affinity.[1]
This guide provides a comprehensive overview of the core physical, chemical, and safety
properties of 4-bromo-5-fluoro-2-nitrophenol, offering field-proven insights for its application
in research and development.

Molecular and Structural Properties
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The foundational identity of a chemical compound is rooted in its structure and fundamental
descriptors. These identifiers are critical for accurate sourcing, documentation, and regulatory
compliance.

IUPAC Name: 4-bromo-5-fluoro-2-nitrophenol

« CAS Number: 1016234-87-9[5]

e Molecular Formula: CeHsBrFNO3[5]

e Molecular Weight: 236.00 g/mol [6]

e Canonical SMILES: C1=C(C(=C(C=C1[O-])O)F)Br[5]
e InChl Key: ZMSFGDZCAYKXOE-UHFFFAOYSA-N

Physicochemical and Handling Data

The physical state and stability of a compound dictate its handling, storage, and application in
experimental setups. The following table summarizes the key physicochemical properties of 4-
bromo-5-fluoro-2-nitrophenol.
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Property Value | Description Source(s)

Physical Form Solid

Typically a yellow crystalline
Appearance solid, characteristic of many [7]

nitrophenols.

) Commercially available with
Purity N [5]
purities of 95-97%.

Experimental data not readily
available. Based on related
] ] isomers like 2-bromo-4-fluoro-
Melting Point _ [8]
5-nitrophenol (124-127°C), a
melting point in the 100-130°C

range is anticipated.

Specific data is unavailable.
Like other nitrophenols, it is
B expected to be slightly soluble
Solubility _ _ [7]
in water and more soluble in
organic solvents like ethanol,

acetone, and DMSO.

Experimental pKa is not

published. However, the

presence of three strong
electron-withdrawing groups

Acidity (pKa) (NOz2, Br, F) will significantly [3114]

increase the acidity of the

phenolic proton compared to

phenol (pKa = 10), likely

resulting in a pKa below 7.

Store in a tightly sealed
container in a cool, dry, and

Storage well-ventilated area. Keep in a 9]
dark place under an inert

atmosphere.
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Spectroscopic Profile: A Guide to Characterization

While a definitive public spectral database for this specific compound is sparse, its structure
allows for a reliable prediction of its spectroscopic characteristics. These predictions are
essential for confirming the identity and purity of synthesized or purchased material.

e 1H NMR: The spectrum is expected to show two aromatic protons.
o One proton will be ortho to the hydroxyl group and meta to the nitro group.
o The other proton will be ortho to the nitro group and meta to the hydroxyl group.

o Both protons will appear as doublets due to coupling with the 1°F atom and potentially
smaller couplings to each other, resulting in complex splitting patterns (e.g., doublet of
doublets). Their chemical shifts will be downfield (likely > 7.0 ppm) due to the deshielding
effects of the substituents.

e 13C NMR: The spectrum should display 6 distinct signals for the aromatic carbons, with
chemical shifts influenced by the attached substituents. The carbon bearing the hydroxyl
group will be shifted downfield, while the carbons attached to the halogens and nitro group
will also show characteristic shifts.

« Infrared (IR) Spectroscopy: The IR spectrum will be dominated by several key vibrational
bands.

o A broad O-H stretch around 3200-3500 cm™1.

o

Strong asymmetric and symmetric N-O stretches for the nitro group, typically around
1520-1560 cm~* and 1340-1380 cm~1, respectively.

A C-F stretch around 1100-1250 cm™1.

o

o

A C-Br stretch, typically found at lower wavenumbers (500-600 cm~1).

[¢]

C=C aromatic ring stretches around 1450-1600 cm™1,

e Mass Spectrometry (MS): The mass spectrum provides the most definitive evidence of
molecular weight and elemental composition.
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o The molecular ion peak (M*) will exhibit a characteristic isotopic pattern due to the
presence of one bromine atom, with two peaks of nearly equal intensity at m/z 235 and
237.

o Common fragmentation patterns for nitrophenols include the loss of NO, NOz, and CO.

Chemical Reactivity and Synthetic Considerations

The utility of 4-bromo-5-fluoro-2-nitrophenol as a synthetic intermediate stems from the
distinct reactivity of its functional groups.

¢ Phenolic Hydroxyl Group: The acidic proton is readily removed by base. The resulting
phenoxide is a potent nucleophile, allowing for O-alkylation or O-acylation to form ethers and
esters, respectively.[1]

 Nitro Group: This group is a powerful electron-withdrawing and meta-directing substituent. Its
most common transformation is reduction to an aniline (-NHz) using reagents like SnCl2/HCI,
H2/Pd-C, or sodium dithionite. This transformation is fundamental in many synthetic
pathways, converting an electron-withdrawing group into an electron-donating one.[1]

o Aromatic Halogens (Br and F): The bromine and fluorine atoms, activated by the ortho/para
nitro group, are susceptible to nucleophilic aromatic substitution (SnAr) reactions. This allows
for the introduction of various nucleophiles (e.g., amines, alkoxides), providing a pathway to
highly substituted derivatives. The differential reactivity of C-Br vs. C-F bonds can sometimes
be exploited for selective transformations.[5]

Representative Synthetic Protocol: Nitration of 4-Bromo-
5-fluorophenol

A plausible and common strategy for preparing nitrophenols is the direct nitration of a phenol
precursor. The following protocol is a representative example based on established
methodologies for similar compounds.[10]

Objective: To synthesize 4-bromo-5-fluoro-2-nitrophenol via electrophilic aromatic
substitution.

Materials:
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4-bromo-5-fluorophenol (1 equiv.)

Concentrated Sulfuric Acid (98%)

Concentrated Nitric Acid (70%)

Chloroform (or Dichloromethane)

Deionized Water

Saturated Sodium Bicarbonate Solution
Saturated Sodium Chloride Solution (Brine)
Anhydrous Magnesium Sulfate or Sodium Sulfate
Procedure:

Reaction Setup: In a three-neck round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a thermometer, dissolve 4-bromo-5-fluorophenol (1 equiv.) in
chloroform.

Cooling: Cool the solution to 0-5°C using an ice-water bath.

Preparation of Nitrating Mixture: In a separate beaker, cautiously add concentrated nitric acid
(1.1 equiv.) to chilled concentrated sulfuric acid (2-3 equiv.). Allow the mixture to cool.

Nitration: Add the cold nitrating mixture dropwise to the stirred phenol solution via the
dropping funnel, ensuring the internal temperature does not exceed 10°C. The hydroxyl
group is a strong ortho-, para-director, and the position ortho to the hydroxyl and meta to the
halogens is sterically and electronically favored for nitration.

Reaction Monitoring: After the addition is complete, allow the reaction to stir at room
temperature for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography
(TLC) until the starting material is consumed.

Workup: Carefully pour the reaction mixture over crushed ice. Separate the organic layer.
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» Washing: Wash the organic layer sequentially with deionized water, saturated sodium
bicarbonate solution (to neutralize residual acid), and finally with brine.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and remove the solvent under reduced pressure using a rotary evaporator.

« Purification: The resulting crude solid can be purified by recrystallization from a suitable
solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to yield the final product.

Synthesis and Verification Workflow

A scientifically rigorous process ensures the identity and quality of the final compound. This
workflow represents a self-validating system where synthesis is followed by comprehensive
characterization.
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Phase 1: Synthesis & Purification

Start: 4-Bromo-5-fluorophenol

Nitration Reaction
(HNOs / H2S04)

Aqueous Workup
& Solvent Extraction

Purification
(Recrystallization or Chromatography)

Yields

& Validation

Purified Solid Product

Confirms Confirms Confirms

1H & 13C NMR Spectroscopy Mass Spectrometry Melting Point Analysis
(Structural Confirmation) (Molecular Weight & Isotopic Pattern) (Purity Assessment)

IR Spectroscopy

(Functional Group ID)

I;hase 3: Finalization

Validated 4-bromo-5-fluoro-2-nitrophenol § SR EEEEEEE et Er Ty
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Click to download full resolution via product page

Caption: Synthesis and Verification Workflow for 4-bromo-5-fluoro-2-nitrophenol.
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Applications in Research and Drug Development

4-bromo-5-fluoro-2-nitrophenol is not an end-product but a valuable starting material. Its
utility is primarily as a molecular scaffold for building more complex target molecules.

o Pharmaceutical Intermediate: It serves as a key building block for Active Pharmaceutical
Ingredients (APIs).[1][11] The various functional groups allow for its integration into diverse
synthetic routes, enabling the creation of novel compounds for lead optimization programs.

[1]

e Agrochemical Synthesis: Similar to its role in pharmaceuticals, it is used in the development
of new pesticides and herbicides.[2][12]

o Combinatorial Chemistry: The phenolic hydroxyl group can be attached to a solid support
(resin), allowing for high-throughput synthesis of a library of derivatives by modifying the
other positions on the ring.[5]

e Mechanistic Studies: The compound is useful for studying electrophilic and nucleophilic
aromatic substitution reactions, providing insights into reaction mechanisms and substituent
effects.[5]

Safety and Handling

As with all nitrophenolic compounds, 4-bromo-5-fluoro-2-nitrophenol must be handled with
appropriate care. It is classified as hazardous, and all handling should be performed in a well-
ventilated fume hood by trained personnel.[7]
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Hazard Class GHS Pictograms Signal Word Hazard Statements

H302: Harmful if
swallowed. H315:
Causes skin irritation.
H317: May cause an

Acute Toxicity / . . .
allergic skin reaction.

Irritation / 28, &4 Danger _
) H318: Causes serious
Environmental Hazard

eye damage. H410:
Very toxic to aquatic
life with long lasting

effects.

Handling Precautions:

e Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety
goggles with side shields, and a lab coat.[9][13]

o Engineering Controls: Use only in a chemical fume hood to avoid inhalation of dust.[9][13]

» Handling: Avoid contact with skin, eyes, and clothing. Avoid dust formation and ignition

sources.[9]
o First Aid:

Skin Contact: Immediately wash off with plenty of soap and water.[9]

o

[¢]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Seek immediate medical attention.[9]

Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.
[14]

[¢]

Inhalation: Move person to fresh air. If breathing is difficult, give oxygen.[9]

[¢]

Conclusion
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4-bromo-5-fluoro-2-nitrophenol is a potent and versatile chemical intermediate whose value
is defined by its structural complexity and the orthogonal reactivity of its functional groups. A
thorough understanding of its physicochemical properties, predicted spectroscopic profile, and
chemical reactivity is paramount for its effective and safe utilization in the laboratory. For
researchers in drug discovery and fine chemical synthesis, this compound offers a robust
platform for generating novel molecular entities with tailored properties, solidifying its role as a
key enabler of scientific innovation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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